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Compound of Interest

Compound Name: Ganodermanondiol

Cat. No.: B15568491 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

Ganodermanondiol, a lanostane triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum. This document is intended for researchers, scientists, and drug

development professionals interested in the chemical properties and biological activities of this

compound.

Core Spectroscopic Data
The structural elucidation of Ganodermanondiol has been achieved through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The

following tables summarize the key quantitative data obtained from these analyses.

Table 1: ¹H NMR Spectroscopic Data for
Ganodermanondiol (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

3 3.24 dd 11.5, 4.5

7 4.68 br s

15 4.93 dd 9.5, 6.5

24 3.67 m

18-CH₃ 0.94 s

19-CH₃ 0.89 s

21-CH₃ 0.92 d 6.5

26-CH₃ 1.15 s

27-CH₃ 1.18 s

28-CH₃ 0.77 s

29-CH₃ 0.87 s

30-CH₃ 1.25 s

Table 2: ¹³C NMR Spectroscopic Data for
Ganodermanondiol (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

1 35.8 16 30.9

2 28.2 17 50.6

3 79.0 18 16.5

4 38.9 19 16.2

5 50.4 20 36.5

6 23.4 21 18.7

7 118.9 22 34.0

8 145.8 23 28.0

9 140.9 24 75.2

10 37.1 25 70.3

11 21.6 26 26.4

12 37.9 27 26.6

13 44.5 28 28.0

14 50.8 29 15.6

15 78.4 30 25.9

Table 3: Mass Spectrometry Data for Ganodermanondiol
Technique Ionization Mode Observed m/z Formula

ESI-MS Positive 473.3884 [M+H]⁺ C₃₀H₅₀O₄

Experimental Protocols
The following sections detail the methodologies for the isolation and spectroscopic analysis of

Ganodermanondiol from Ganoderma lucidum.

Isolation of Ganodermanondiol
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A general workflow for the isolation of Ganodermanondiol and other triterpenoids from

Ganoderma lucidum is outlined below. This process typically involves extraction, fractionation,

and purification steps.
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Figure 1. General workflow for the isolation and analysis of Ganodermanondiol.
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NMR Spectroscopy
NMR spectra were recorded on a Bruker AVANCE 500 spectrometer. The samples were

dissolved in deuterated chloroform (CDCl₃). Chemical shifts (δ) are reported in parts per million

(ppm) relative to tetramethylsilane (TMS) as the internal standard. Coupling constants (J) are

reported in Hertz (Hz). 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments were

performed to establish the complete structure and assign all proton and carbon signals.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed on a

triple quadrupole ion-trap mass spectrometer. Samples were introduced into the ESI source via

direct infusion. Full scan spectra were obtained in the positive ion mode to determine the

accurate mass and molecular formula of the compound.[1]

Biological Activity and Signaling Pathways
Ganodermanondiol has been identified as a novel inhibitor of melanogenesis.[2] Its

mechanism of action involves the modulation of key signaling pathways within melanoma cells.

Specifically, Ganodermanondiol has been shown to affect the mitogen-activated protein

kinase (MAPK) cascade and the cyclic adenosine monophosphate (cAMP)-dependent

signaling pathway.[2]

The diagram below illustrates the inhibitory effect of Ganodermanondiol on the

melanogenesis signaling pathway.
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Figure 2. Inhibition of Melanogenesis Signaling by Ganodermanondiol.

This technical guide provides a foundational resource for researchers working with

Ganodermanondiol. The detailed spectroscopic data and experimental protocols will aid in the

identification and further investigation of this promising natural product. The elucidation of its

role in key signaling pathways opens avenues for its potential application in drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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